Cas no 2138547-87-0 (5-methyl-2-(propan-2-yl)imidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 5-methyl-2-(propan-2-yl)imidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138547-87-0
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• CID: 5897557
• PubChem ID: 165875560
• Update Time: 2025-08-05

5-methyl-2-(propan-2-yl)imidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(propan-2-yl)imidazo1,2-apyridine-3-sulfonyl chloride
• 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride
• EN300-1197511
• 2138547-87-0

• Inchi： 1S/C11H13ClN2O2S/c1-7(2)10-11(17(12,15)16)14-8(3)5-4-6-9(14)13-10/h4-7H,1-3H3
• InChI Key： OHPSILREESDQGI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(C)C)N=C2C=CC=C(C)N12)(=O)=O

Computed Properties

• Exact Mass: 272.0386265g/mol
• Monoisotopic Mass: 272.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Additional information on 5-methyl-2-(propan-2-yl)imidazo1,2-apyridine-3-sulfonyl chloride

Introduction to 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138547-87-0)

5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138547-87-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride is characterized by a central imidazopyridine core, substituted with a methyl group at the 5-position and an isopropyl group at the 2-position. The sulfonyl chloride functional group at the 3-position adds to its reactivity and versatility in chemical synthesis. This combination of structural elements confers the compound with specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors involved in inflammatory pathways, making it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest that 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride could be a promising candidate for further development as an anticancer drug.

The pharmacokinetic properties of 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity profile make it suitable for both oral and parenteral administration, broadening its potential applications in drug development.

In terms of synthetic accessibility, 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the condensation of appropriate starting materials followed by functional group modifications to introduce the desired substituents. The robustness and scalability of these synthetic routes make it feasible for large-scale production, which is crucial for pharmaceutical development.

The safety profile of 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride has been evaluated through extensive preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its advancement into clinical trials for further evaluation.

Clinical trials are currently underway to assess the efficacy and safety of 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

In conclusion, 5-methyl-2-(propan-2-yl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138547-87-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide critical data to support its advancement as a new therapeutic agent.